Cas no 80111-47-3 (Ansatrienin A)

Ansatrienin A structure
Ansatrienin A structure
Product name:Ansatrienin A
CAS No:80111-47-3
MF:C36H48N2O8
MW:636.774930953979
CID:985088
PubChem ID:6447674

Ansatrienin A Chemical and Physical Properties

Names and Identifiers

    • Antibiotic T 23I
    • Ansatrienin A
    • Mycotrienin I
    • C12098
    • Q27110112
    • L-Alanine, N-(cyclohexylcarbonyl)-, 11-ester with ansatrienol A
    • [(6Z,8Z,10Z,16Z)-15-Hydroxy-5-methoxy-14,16-dimethyl-3,22,24-trioxo-2-azabicyclo[18.3.1]tetracosa-1(23),6,8,10,16,20-hexaen-13-yl] (2R)-2-(cyclohexanecarbonylamino)propanoate
    • N-(Cyclohexylcarbonyl)-L-alanine 11-ester with ansatrienol A
    • 80111-47-3
    • Inchi: 1S/C36H48N2O8/c1-23-14-13-17-27-20-28(39)21-30(34(27)42)38-32(40)22-29(45-4)18-11-6-5-7-12-19-31(24(2)33(23)41)46-36(44)25(3)37-35(43)26-15-9-8-10-16-26/h5-7,11-12,14,18,20-21,24-26,29,31,33,41H,8-10,13,15-17,19,22H2,1-4H3,(H,37,43)(H,38,40)/b6-5+,12-7+,18-11+,23-14-/t24-,25+,29-,31-,33-/m0/s1
    • InChI Key: WWUVMHRJRCRFSL-UOZMSBJPSA-N
    • SMILES: O(C([C@@H](C)NC(C1CCCCC1)=O)=O)[C@H]1CC=CC=CC=C[C@@H](CC(NC2=CC(C=C(C2=O)CCC=C(C)[C@@H]([C@H]1C)O)=O)=O)OC |t:17,19,21,37|

Computed Properties

  • Exact Mass: 636.34106649g/mol
  • Monoisotopic Mass: 636.34106649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 6
  • Complexity: 1310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 148
  • XLogP3: 4.5

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